Cas no 922897-51-6 (2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 922897-51-6
• MF: C₂₂H₁₈ClN₃O₂S₂
• MW: 455.980221271515
• CID: 5497868
• Update Time: 2025-06-08

2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C22H18ClN3O2S2/c1-28-18-5-2-6-19-21(18)25-22(30-19)26(13-15-4-3-11-24-12-15)20(27)14-29-17-9-7-16(23)8-10-17/h2-12H,13-14H2,1H3
• InChI Key： ZWVSILBHCDYLFR-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC=C2S1)CC1=CC=CN=C1)(=O)CSC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

Comprehensive Analysis of 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 922897-51-6)

The compound 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 922897-51-6) is a sophisticated organic molecule with a unique structural framework. Its molecular design incorporates multiple functional groups, including a chlorophenyl sulfanyl moiety, a methoxybenzothiazole core, and a pyridinylmethyl acetamide side chain. This combination of features makes it a subject of interest in medicinal chemistry and pharmaceutical research, particularly for its potential applications in targeted therapies.

Recent trends in drug discovery highlight the growing demand for compounds with multi-target activity and enhanced bioavailability. The structural complexity of CAS No. 922897-51-6 suggests it may interact with biological systems in novel ways, making it a candidate for further investigation in cancer research and neurological disorders. Researchers are particularly intrigued by its sulfanyl and benzothiazole components, which are known to exhibit antioxidant and anti-inflammatory properties in similar compounds.

From a synthetic chemistry perspective, the preparation of 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide involves challenging multi-step organic synthesis. The convergent synthesis approach is often employed to assemble its distinct molecular fragments, requiring precise control of reaction conditions and protective group strategies. This complexity contributes to its research value in academic and industrial laboratories focusing on advanced synthetic methodologies.

The physicochemical properties of this compound are equally noteworthy. Preliminary studies suggest it possesses moderate lipophilicity (logP ~3.5) and good thermal stability, making it potentially suitable for various formulation development applications. Its molecular weight of 455.96 g/mol places it within the desirable range for drug-like molecules, while its hydrogen bond acceptors and donors suggest favorable solubility characteristics in polar solvents.

In the context of computational chemistry and molecular modeling, CAS No. 922897-51-6 presents an interesting case study. The presence of multiple aromatic systems and heteroatoms allows for diverse molecular interactions, including π-π stacking and hydrogen bonding. These features are currently being explored through in silico screening techniques to predict potential biological targets and binding affinities.

The analytical characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods are essential for confirming its structural integrity and purity, particularly given the presence of multiple stereocenters and conformational isomers in its structure.

From a regulatory perspective, while 2-(4-chlorophenyl)sulfanyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide is not currently approved for any therapeutic use, its structural analogs have shown promise in preclinical studies for various central nervous system disorders. This has led to increased patent activity surrounding similar compounds, particularly in the areas of neuroprotection and cognitive enhancement.

The future research directions for this compound may include detailed structure-activity relationship (SAR) studies to optimize its pharmacological profile. Additionally, investigations into its metabolic stability and toxicity profile would be valuable for assessing its potential as a lead compound in drug development programs. The integration of green chemistry principles in its synthesis could also be an area of focus to improve its sustainability profile.

In conclusion, CAS No. 922897-51-6 represents an intriguing example of modern medicinal chemistry with its complex structure and potential biological activities. As research continues to uncover its properties and applications, this compound may emerge as an important tool in understanding molecular recognition processes and developing new therapeutic agents for challenging medical conditions.